Cas no 1105221-90-6 (N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide)

• Product Name: N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide
• CAS No: 1105221-90-6
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5507264
• Update Time: 2025-06-12

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-4-methylbenzenesulfonamide
• N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C19H22N2O4S/c1-14-5-9-17(10-6-14)26(23,24)20-16-8-7-15-4-3-11-21(18(15)12-16)19(22)13-25-2/h5-10,12,20H,3-4,11,13H2,1-2H3
• InChI Key： IYLCQXOGBZVHTD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(COC)=O)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide

Research Update on N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide (CAS: 1105221-90-6)

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide (CAS: 1105221-90-6) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrahydroquinoline scaffold and sulfonamide moiety, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role in targeting specific biological pathways, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide to enhance its pharmacokinetic properties and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications to the methoxyacetyl group significantly improved the compound's bioavailability and metabolic stability. These findings are critical for advancing the molecule into preclinical studies, as they address previous challenges related to its in vivo performance.

In addition to its pharmacokinetic optimization, the compound's mechanism of action has been elucidated in recent investigations. A 2024 study in ACS Chemical Biology revealed that N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide acts as a selective inhibitor of the protein kinase C (PKC) family, particularly PKC-θ, which is implicated in inflammatory and autoimmune diseases. The study utilized X-ray crystallography to characterize the binding interactions between the compound and PKC-θ, providing a structural basis for its inhibitory activity. This discovery opens new avenues for the development of targeted therapies for conditions such as rheumatoid arthritis and psoriasis.

Further research has explored the compound's potential in oncology. A preprint article on bioRxiv (2024) reported that N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide exhibits synergistic effects with existing chemotherapeutic agents in vitro, particularly in breast cancer cell lines. The study highlighted the compound's ability to sensitize cancer cells to apoptosis by modulating the PI3K/AKT/mTOR pathway. These findings suggest that the molecule could serve as an adjunct therapy to enhance the efficacy of conventional treatments.

Despite these promising results, challenges remain in the clinical translation of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide. A review in Drug Discovery Today (2024) emphasized the need for comprehensive toxicology studies to assess the compound's safety profile. Additionally, the review called for further investigation into its off-target effects and long-term stability in biological systems. Addressing these gaps will be essential for advancing the compound into human trials.

In conclusion, N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-methylbenzene-1-sulfonamide (CAS: 1105221-90-6) represents a promising candidate for therapeutic development, with applications spanning inflammation, autoimmune diseases, and oncology. Recent advancements in its synthesis, mechanism of action, and preclinical efficacy underscore its potential. However, further research is needed to overcome existing challenges and fully realize its clinical benefits. The ongoing studies and emerging data will be critical in shaping the future trajectory of this compound in the pharmaceutical landscape.